Cas no 2097862-12-7 (N-[(6-cyclopropylpyridin-3-yl)methyl]-3-(3-methylthiophen-2-yl)propanamide)

• Product Name: N-[(6-cyclopropylpyridin-3-yl)methyl]-3-(3-methylthiophen-2-yl)propanamide
• CAS No: 2097862-12-7
• MF: C₁₇H₂₀N₂OS
• MW: 300.418502807617
• CID: 5467909
• Update Time: 2025-07-16

N-[(6-cyclopropylpyridin-3-yl)methyl]-3-(3-methylthiophen-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-[(6-cyclopropylpyridin-3-yl)methyl]-3-(3-methylthiophen-2-yl)propanamide

• Inchi： 1S/C17H20N2OS/c1-12-8-9-21-16(12)6-7-17(20)19-11-13-2-5-15(18-10-13)14-3-4-14/h2,5,8-10,14H,3-4,6-7,11H2,1H3,(H,19,20)
• InChI Key： XPJCIRDULHKOMT-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1CCC(NCC1=CN=C(C=C1)C1CC1)=O

Computed Properties

• Exact Mass: 300.12963444 g/mol
• Monoisotopic Mass: 300.12963444 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 300.4
• XLogP3: 2.5
• Topological Polar Surface Area: 70.2

Additional information on N-[(6-cyclopropylpyridin-3-yl)methyl]-3-(3-methylthiophen-2-yl)propanamide

Professional Introduction to N-[(6-cyclopropylpyridin-3-yl)methyl]-3-(3-methylthiophen-2-yl)propanamide (CAS No. 2097862-12-7)

N-[(6-cyclopropylpyridin-3-yl)methyl]-3-(3-methylthiophen-2-yl)propanamide, a compound with the CAS number 2097862-12-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a cyclopropylpyridine moiety and a methylthiophene group in its molecular structure contributes to its distinct pharmacological profile, making it a valuable candidate for further investigation in drug discovery and development.

The structural composition of N-[(6-cyclopropylpyridin-3-yl)methyl]-3-(3-methylthiophen-2-yl)propanamide is meticulously designed to interact with biological targets in a highly specific manner. The cyclopropyl group, known for its stability and rigidity, enhances the compound's binding affinity to its intended receptors. Meanwhile, the methylthiophene moiety introduces hydrophobic interactions, further optimizing its pharmacokinetic properties. These features make the compound an attractive scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the potential of heterocyclic compounds in medicinal chemistry. The pyridine ring, in particular, has been extensively studied for its role in various pharmacological applications. The incorporation of a cyclopropyl group into the pyridine framework not only enhances the compound's metabolic stability but also improves its solubility and bioavailability. These attributes are crucial for ensuring that the drug reaches its target site effectively and remains active for an extended period.

The thiophene component of N-[(6-cyclopropylpyridin-3-yl)methyl]-3-(3-methylthiophen-2-yl)propanamide adds another layer of complexity to its pharmacological profile. Thiophenes are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a methyl group at the 3-position of the thiophene ring further modulates these activities, making the compound a promising candidate for treating various diseases.

Recent studies have highlighted the importance of structure-activity relationships (SARs) in drug design. By modifying specific parts of the molecular structure, researchers can fine-tune the biological activities of a compound. In the case of N-[(6-cyclopropylpyridin-3-yl)methyl]-3-(3-methylthiophen-2-yl)propanamide, the strategic placement of functional groups such as the cyclopropyl and methylthiophene moieties plays a critical role in determining its pharmacological effects. This underscores the need for thorough structural analysis and optimization to maximize therapeutic efficacy.

The compound's potential applications extend beyond traditional therapeutic areas. For instance, its unique structural features make it suitable for use as an intermediate in synthesizing more complex molecules. This versatility is particularly valuable in industrial settings where precision and efficiency are paramount. Additionally, the compound's stability under various conditions enhances its suitability for large-scale production and formulation.

Advances in computational chemistry have further accelerated the process of drug discovery and development. Molecular modeling techniques allow researchers to predict how different compounds will interact with biological targets before conducting expensive wet-lab experiments. N-[(6-cyclopropylpyridin-3-yl)methyl]-3-(3-methylthiophen-2-yl)propanamide has been subjected to rigorous computational studies to understand its binding mechanisms and potential side effects. These insights have guided researchers in optimizing its structure for improved efficacy and safety.

The synthesis of N-[(6-cyclopropylpyridin-3-yl)methyl]-3-(3-methylthiophen-2-y l)propanamide involves multiple steps that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing complex molecular frameworks efficiently. These advancements underscore the importance of innovative synthetic strategies in modern pharmaceutical research.

Evaluation of N-[(6-cyclopropylpyridin - 3 - yl)methyl]- 3 - ( 3 - methylthiophen - 2 - y l ) propanamide has revealed several promising characteristics that make it a compelling candidate for further development. Its ability to modulate key biological pathways suggests potential applications in treating conditions such as inflammation, neurodegeneration, and cancer. Additionally, preliminary toxicology studies indicate that the compound exhibits low toxicity profiles, which is essential for ensuring patient safety during clinical trials.

The future direction of research on N-[ ( 6 - cyc lo prop yl py ridin - 3 - yl ) m eth yl ] - 3 - ( 3 - m eth yl thi o ph ene - 2 - y l ) pro pan am ide includes exploring its interactions with additional biological targets and evaluating its efficacy in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into clinical applications. By leveraging cutting-edge technologies and interdisciplinary approaches, researchers aim to unlock the full therapeutic potential of this novel compound.